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Compound of Interest

Compound Name: Basic Blue 54

Cat. No.: B078339 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Basic Blue 54 (C.I. 11052) is a cationic dye belonging to the single azo class of molecules.[1] It

presents as a blue-green powder and is soluble in water.[1][2] Its chemical formula is

C₁₈H₂₂N₄O₅S₂, with a molecular weight of 438.52 g/mol .[1][2][3][4] Accurate quantification of

such dyes is crucial in various fields, including textile manufacturing, quality control, and

environmental monitoring.

UV-Visible spectrophotometry offers a simple, cost-effective, and robust method for determining

the concentration of colored compounds in solution.[5] The technique is based on the Beer-

Lambert Law, which establishes a linear relationship between the absorbance of light by a

solution and the concentration of the absorbing species.[5] By measuring the absorbance of a

Basic Blue 54 solution at its wavelength of maximum absorbance (λmax), its concentration can

be reliably determined. This document provides a detailed protocol for this analytical method.

Principle of the Method
The chromophoric structure of Basic Blue 54 absorbs light in the visible region of the

electromagnetic spectrum. A spectrophotometer measures the intensity of this absorption. To

quantify an unknown sample, a calibration curve is first established by measuring the

absorbance of several standard solutions of known concentrations. The absorbance of the
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unknown sample is then measured under the same conditions, and its concentration is

calculated by interpolating from the linear regression of the calibration curve.[5]

Quantitative Data Summary
The following table summarizes key quantitative parameters for the spectrophotometric

analysis of a basic blue dye. These values serve as a reference, and experimental verification

is recommended.

Parameter Value Source

Wavelength of Max.

Absorbance (λmax)
~671 nm (in water) [6]

Molar Absorptivity (ε) 6.1 x 10⁴ L mol⁻¹ cm⁻¹ [6]

Linearity Range 0.15 - 8.0 mg/L [6]

Limit of Detection (LOD) 0.048 mg/L [6]

Molecular Weight 438.52 g/mol [1][2][3]

CAS Registry Number 15000-59-6 [1][2][3][4]

Experimental Protocol
Materials and Equipment

Chemicals:

Basic Blue 54 powder (analytical standard)

Deionized (DI) water or appropriate spectroscopic grade solvent

Equipment:

Dual-beam UV-Visible spectrophotometer

10 mm path length quartz or glass cuvettes

Analytical balance (4-decimal place)
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Class A volumetric flasks (e.g., 100 mL, 50 mL, 10 mL)

Class A volumetric pipettes

Ultrasonic bath

Experimental Workflow Diagram
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Preparation

Measurement

Analysis

1. Prepare Stock Solution
(e.g., 100 mg/L)

2. Create Calibration Standards
(Serial Dilution)

Dilute

3. Determine λmax
(Scan a mid-range standard)

4. Measure Standards
(Generate Calibration Curve)

6. Plot Absorbance vs. Conc.
(Perform Linear Regression)

5. Measure Unknown Sample
(Record Absorbance)

7. Calculate Concentration
(Interpolate from curve)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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